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Compound of Interest

Compound Name: Triphenylcarbinol

Cat. No.: B194598 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the Chemical Abstracts Service

(CAS) number and detailed safety data for triphenylcarbinol (also known as

triphenylmethanol or trityl alcohol). The information is compiled and presented to meet the

needs of professionals in research and development, ensuring safe handling and application.

CAS Number: 76-84-6[1][2][3][4][5][6][7][8][9]

Chemical and Physical Properties
Triphenylcarbinol is a white, crystalline solid organic compound. It is characterized by the

following properties:
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Property Value Source(s)

Molecular Formula C₁₉H₁₆O [1][2][3][5][8][9]

Molecular Weight 260.33 g/mol [1][3][8][9]

Melting Point 160 - 164 °C [1][3][4][8]

Boiling Point 360 °C [1][3][4][6][8]

Solubility

Insoluble in water. Soluble in

ethanol, diethyl ether,

benzene, and glacial acetic

acid.

[2][9][10]

Appearance
White to off-white crystalline

powder.
[4][9]

Safety and Hazard Information
While extensive toxicological properties have not been thoroughly investigated,

triphenylcarbinol is classified with specific hazards under the Globally Harmonized System

(GHS).[1][8]

Hazard Category GHS Classification
Hazard
Statement(s)

Precautionary
Statement(s)

Skin Irritation Category 2
H315: Causes skin

irritation

P264, P280,

P302+P352,

P332+P313, P362

Eye Irritation Category 2A
H319: Causes serious

eye irritation

P280,

P305+P351+P338,

P337+P313

Respiratory Irritation STOT SE Category 3
H335: May cause

respiratory irritation

P261, P271,

P304+P340, P312

STOT SE: Specific Target Organ Toxicity - Single Exposure
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Many safety data sheets note that comprehensive toxicological, ecological, and persistence

data are not available for this compound.[1][8]

Experimental Protocols for Safe Handling
The following protocols are synthesized from safety data sheets to ensure the safe use of

triphenylcarbinol in a laboratory setting.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling. The following PPE is recommended:

Eye/Face Protection: Wear safety glasses with side-shields conforming to EN166 (EU) or

NIOSH (US) approved standards.[1][8]

Skin Protection:

Handle with chemical-resistant gloves (e.g., nitrile rubber) inspected prior to use.[1][8]

Use proper glove removal technique to avoid skin contact.[1][8]

Wear a lab coat or other appropriate protective clothing to prevent skin exposure.[4]

Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection is not typically required.[1][4] If dust formation is likely or ventilation is inadequate,

use a NIOSH-approved particulate respirator (e.g., N95).[8]

First Aid Measures
If Inhaled: Move the person to fresh air. If the individual is not breathing, provide artificial

respiration. Consult a physician.[1][8][9]

In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water. If

skin irritation occurs, seek medical advice or attention.[1][8][9]

In Case of Eye Contact: Rinse cautiously with water for several minutes.[9] Remove contact

lenses if present and easy to do so. Continue rinsing. If eye irritation persists, get medical

attention.[1][9]
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If Swallowed: Rinse the mouth with water. Never give anything by mouth to an unconscious

person.[1][8] Call a poison control center or physician if you feel unwell.[9]

Fire-Fighting Measures
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide (CO₂).[1][4][8]

Specific Hazards: The compound is a non-combustible solid.[9] However, thermal

decomposition can produce hazardous carbon oxides (CO, CO₂).[4][8]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[1][4][8]

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Avoid dust formation and

inhalation of dust. Ensure adequate ventilation.[1][8]

Environmental Precautions: Do not let the product enter drains or waterways.[8]

Cleanup Protocol:

Contain the spill.

Carefully sweep or shovel the solid material into a suitable, closed container for disposal.

[1]

To minimize airborne dust, you may wipe up the spill with a damp paper towel.[9]

Wash the spill site thoroughly after the material has been collected.[9]

Handling and Storage
Safe Handling: Avoid contact with skin, eyes, and clothing.[8] Avoid the formation of dust and

aerosols. Use only in areas with appropriate exhaust ventilation.[1][8]

Storage Conditions: Store in a cool, dry, and well-ventilated place.[1][9] Keep the container

tightly closed to prevent moisture absorption and contamination.[1][9]
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Visualized Workflow
The following diagram illustrates the logical workflow for the safe handling of triphenylcarbinol
in a research environment, from initial preparation to final waste disposal.

Preparation & Risk Assessment

Don Personal Protective
Equipment (PPE)

Proceed if safe

Chemical Handling
(Weighing, Transfer)

Experimental Use
(In Ventilated Hood)

Waste Disposal
(Segregated Chemical Waste)

Contaminated consumables
(e.g., weigh paper, gloves)

Decontamination
(Glassware & Surfaces)

Post-procedure

Return to Storage
(Cool, Dry, Tightly Sealed)

Unused reagent

Click to download full resolution via product page

Caption: Safe handling workflow for triphenylcarbinol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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